Cas no 2349580-54-5 (tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate
• CAS No: 2349580-54-5
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5559345
• PubChem ID: 165996106
• Update Time: 2025-06-15

tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate
• EN300-37101469
• 2349580-54-5

• Inchi： 1S/C17H22N2O2/c1-11-5-7-13-9-12(6-8-15(13)19-11)10-14(18)16(20)21-17(2,3)4/h5-9,14H,10,18H2,1-4H3/t14-/m1/s1
• InChI Key： QCRCTYXTUQWSHR-CQSZACIVSA-N
• SMILES： O(C([C@@H](CC1C=CC2C(=CC=C(C)N=2)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2Ų

Additional information on tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate

Professional Introduction to Tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate (CAS No. 2349580-54-5)

Tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate, identified by its CAS number 2349580-54-5, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, holds promise in various applications, particularly in the development of innovative therapeutic agents. The unique combination of functional groups, including the tert-butyl moiety and the (2R)-configuration, makes it a subject of intense study for its potential biological activity and pharmacological properties.

The molecular backbone of tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate consists of an amino acid derivative linked to a quinoline scaffold. Quinoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of the 2-methylquinolin-6-yl group in this compound suggests that it may exhibit similar bioactivities, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The (R)-configuration at the stereocenter of tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate underscores its potential as a chiral building block for such drugs. Researchers have been exploring the use of this compound in synthesizing enantiomerically pure pharmaceuticals that target specific biological pathways with high efficacy.

The tert-butyl group in the compound's name is particularly noteworthy as it provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature makes tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate a versatile intermediate in medicinal chemistry, allowing for modifications that can optimize its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For instance, modifications to the quinoline core have led to the discovery of novel compounds with improved activity against drug-resistant pathogens. The incorporation of additional functional groups, such as amino and carboxylic acid moieties, can further enhance the bioactivity of these derivatives. Tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate represents a promising example of how structural modifications can lead to new therapeutic opportunities.

The synthesis of tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic chemistry that enable the production of such intricate molecules.

The potential applications of tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology research, where it can be used to probe enzyme mechanisms and develop novel probes for biological assays. Additionally, its stability under various conditions suggests that it may find utility in industrial applications, such as catalysts or intermediates in fine chemical synthesis.

In conclusion, tert-butyl (2R)-2-amino-3-(2-methylquinolin-6-yl)propanoate is a multifaceted compound with significant potential in both academic research and industrial applications. Its complex structure, derived from quinoline chemistry and chiral amino acid derivatives, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in advancing medical science.